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Compound of Interest

Compound Name: (E)-10-Hexadecenal

Cat. No.: B138251

Technical Guide: (E)-10-Hexadecenal

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-10-Hexadecenal is a monounsaturated fatty aldehyde that functions as a pheromone.[1][2]
It is notably a sex pheromone component identified in the yellow peach moth, Dichocrocis
punctiferalis.[2] As a semiochemical, it plays a crucial role in the chemical communication

system of various insect species.[3] This guide provides essential physicochemical data for
(E)-10-Hexadecenal.

Physicochemical Properties

The fundamental molecular attributes of (E)-10-Hexadecenal are summarized below. This data
Is critical for analytical studies, formulation development, and theoretical modeling.
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Property Value Source

PubChem[1], NIST[4][5], Santa

Molecular Formula C16H300 ]
Cruz Biotechnology|[6]
PubChem[1],

Molecular Weight 238.41 g/mol MedchemExpress[2], Santa
Cruz Biotechnology([6]

Alternate Molecular Weight 238.4088 g/mol NIST[4][5]

IUPAC Name (E)-hexadec-10-enal PubChem[1]

CAS Number 72698-30-7 Santa Cruz Biotechnology][6]

Logical Relationship of Chemical Properties

The following diagram illustrates the foundational relationship between the compound's hame,
its atomic composition (formula), and its calculated mass (molecular weight).
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Figure 1. Chemical Identity and Properties Relationship
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Conceptual Experimental Workflow: Pheromone
Identification

While specific experimental protocols for drug development involving (E)-10-Hexadecenal are
not extensively documented, a general workflow for the identification and characterization of
such a pheromone is outlined below. This process is fundamental in chemical ecology and can
inform synthetic strategies.
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Figure 2. General Workflow for Pheromone Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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